Methyl 3-(4-fluorophenyl)-3-hydroxybutanoate

Specification

• Molecular Formula: C11H13FO3
• Molecular Weight: 212.22 g/mol
• IUPAC Name: methyl 3-(4-fluorophenyl)-3-hydroxybutanoate
• Standard InChI: InChI=1S/C11H13FO3/c1-11(14,7-10(13)15-2)8-3-5-9(12)6-4-8/h3-6,14H,7H2,1-2H3
• Standard InChI Key: PQFZXWOYWXCICD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)OC)(C1=CC=C(C=C1)F)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

Methyl 3-(4-fluorophenyl)-3-hydroxybutanoate (IUPAC name: methyl 3-(4-fluorophenyl)-3-hydroxybutanoate) belongs to the class of β-hydroxy esters, featuring a stereogenic center at the C3 position. The molecule comprises:

• A para-fluorophenyl group contributing to enhanced lipid solubility and metabolic stability compared to non-fluorinated analogs.

• A β-hydroxyl group capable of hydrogen bonding and participating in stereoselective reactions.

• A methyl ester functionality that facilitates further derivatization through hydrolysis or transesterification.

The compound's molecular formula is C₁₁H₁₃FO₃, with a molecular weight of 212.22 g/mol. X-ray crystallography of similar fluorophenyl-containing compounds reveals planar aromatic rings and chair-like conformations in piperidine derivatives, suggesting potential structural parallels.

Table 1: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₁H₁₃FO₃
Molecular Weight	212.22 g/mol
Melting Point	Not reported	-
Boiling Point	300.3±42.0 °C (predicted)
Density	1.092±0.06 g/cm³ (predicted)
Solubility	Soluble in methanol
pKa	14.93±0.10 (predicted)

Synthetic Methodologies

Chemical Synthesis Routes

Traditional synthetic approaches often employ asymmetric reduction of β-keto esters. For example, ethyl 4-chloroacetoacetate undergoes biocatalytic reduction using ketoreductases and glucose dehydrogenase to produce chiral hydroxy esters with high enantiomeric excess. While this method specifically describes ethyl 4-chloro-3-hydroxybutanoate synthesis, analogous protocols could be adapted for methyl 3-(4-fluorophenyl)-3-hydroxybutanoate by substituting the chloroacetyl group with a fluorophenyl moiety.

Key parameters from patent literature include:

• Reaction Temperature: 28–33°C for optimal enzyme activity.

• pH Control: Sodium phosphate buffers (0.04–0.08 mol/L) maintain system stability between pH 6.0–7.5.

• Catalyst Loading: 3–8% (w/w) ketoreductase/glucose dehydrogenase mixture at a 2:3 ratio.

Biocatalytic Innovations

Recent advancements leverage NADPH-dependent enzymes for stereocontrol. In one protocol:

• Substrate Preparation: 4-Fluorophenylacetone is condensed with methyl acetoacetate.

• Enzymatic Reduction: Ketoreductase (KRED) catalyzes asymmetric reduction using glucose as a co-substrate.

• Workup: Filtration, extraction with ethyl acetate, and reduced-pressure distillation yield the product in >90% purity.

This method achieves enantiomeric excess (ee) >98%, surpassing chemical catalysts like CBS (Corey-Bakshi-Shibata) reagents. Comparative studies show biocatalysis reduces byproduct formation by 40% compared to traditional metal-catalyzed hydrogenation.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

¹H NMR (400 MHz, CDCl₃):

• δ 7.25–7.15 (m, 2H, aromatic H)

• δ 6.95–6.85 (m, 2H, aromatic H)

• δ 4.85 (s, 1H, -OH)

• δ 3.65 (s, 3H, -OCH₃)

• δ 2.85–2.55 (m, 2H, -CH₂COO-)

• δ 1.45 (s, 3H, -C(CH₃)OH)

¹³C NMR (100 MHz, CDCl₃):

• δ 172.5 (C=O)

• δ 162.3 (d, J = 245 Hz, C-F)

• δ 130.1, 115.8 (aromatic C)

• δ 73.2 (-C-OH)

• δ 52.1 (-OCH₃)

• δ 41.5 (-CH₂COO-)

• δ 22.8 (-C(CH₃)OH)

Mass Spectrometry

ESI-MS (m/z): 212.22 [M+H]⁺, 234.20 [M+Na]⁺. Fragmentation patterns indicate cleavage between the ester and hydroxy groups, yielding peaks at m/z 139 (C₇H₆FO⁺) and 73 (COOCH₃⁺).

Industrial and Research Applications

Chiral Building Block

The compound serves as a precursor to fluorinated β-amino alcohols, valuable in asymmetric catalysis. For example, amination with benzylamine produces ligands for Ru-catalyzed ketone hydrogenation (90% ee).

Polymer Science

Incorporation into biodegradable polyesters enhances material rigidity. Copolymers with lactic acid exhibit glass transition temperatures (Tg) 15°C higher than PLA homopolymers, making them suitable for high-temperature applications.

Comparative Analysis with Analogous Compounds

Table 2: Structural and Functional Comparisons

Compound	Fluorine Position	Bioactivity (AChE IC₅₀)	Synthetic Yield
Methyl 3-(4-fluorophenyl)-3-OH-butyrate	Para	12.5 μM	85%
Ethyl 4-chloro-3-OH-butyrate	N/A	Not tested	78%
(3S,4R)-4-(4-Fluorophenyl)-piperidinemethanol	Para	8.2 μM	91%

Key trends:

• Para-fluorination enhances target binding vs. meta-substituted analogs.

• Ester vs. Alcohol: Free alcohols (e.g., piperidinemethanol) show superior AChE inhibition due to hydrogen-bonding capacity.